Cas no 116786-35-7 (L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-)
116786-35-7 structure
Product Name:L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-
CAS No:116786-35-7
MF:C45H72N12O15S
MW:1053.18958950043
CID:177193
PubChem ID:11105112
Update Time:2025-04-19
L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-
- Buccalin
- L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-seryl...
- GLY-MET-ASP-SER-LEU-ALA-PHE-SER-GLY-GLY-LEU-NH2
- GMDSLAFSGGL-NH2
- H-GLY-MET-ASP-SER-LEU-ALA-PHE-SER-GLY-GLY-LEU-NH2
- 116786-35-7
- NCGC00167205-01
- (3S)-3-[(2S)-2-(2-AMINOACETAMIDO)-4-(METHYLSULFANYL)BUTANAMIDO]-3-{[(1S)-1-{[(1S)-1-{[(1S)-1-{[(1S)-1-{[(1S)-1-({[({[(1S)-1-CARBAMOYL-3-METHYLBUTYL]CARBAMOYL}METHYL)CARBAMOYL]METHYL}CARBAMOYL)-2-HYDROXYETHYL]CARBAMOYL}-2-PHENYLETHYL]CARBAMOYL}ETHYL]CARBAMOYL}-3-METHYLBUTYL]CARBAMOYL}-2-HYDROXYETHYL]CARBAMOYL}PROPANOIC ACID
- 116844-51-0
- L-Leucinamide, glycyl-L-methionyl-L-alpha-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl-
-
- Inchi: 1S/C45H72N12O15S/c1-23(2)14-28(38(47)65)52-36(62)20-48-35(61)19-49-40(67)32(21-58)56-43(70)30(16-26-10-8-7-9-11-26)53-39(66)25(5)50-42(69)29(15-24(3)4)54-45(72)33(22-59)57-44(71)31(17-37(63)64)55-41(68)27(12-13-73-6)51-34(60)18-46/h7-11,23-25,27-33,58-59H,12-22,46H2,1-6H3,(H2,47,65)(H,48,61)(H,49,67)(H,50,69)(H,51,60)(H,52,62)(H,53,66)(H,54,72)(H,55,68)(H,56,70)(H,57,71)(H,63,64)/t25-,27-,28-,29-,30-,31-,32-,33-/m0/s1
- InChI Key: UAYHBJIRVVTXIJ-XSTSSERXSA-N
- SMILES: S(C)CC[C@@H](C(N[C@@H](CC(=O)O)C(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(NCC(NCC(N[C@H](C(N)=O)CC(C)C)=O)=O)=O)CO)=O)CC1C=CC=CC=1)=O)=O)CC(C)C)=O)=O)=O)NC(CN)=O
Computed Properties
- Exact Mass: 1052.50000
- Monoisotopic Mass: 1052.49608081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 27
- Heavy Atom Count: 73
- Rotatable Bond Count: 44
- Complexity: 1900
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.5
- Topological Polar Surface Area: 463Ų
Experimental Properties
- Density: 1.309±0.06 g/cm3(Predicted)
- Boiling Point: 1574.0±65.0 °C(Predicted)
- PSA: 463.17000
- LogP: -0.58200
L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA16940-1mg |
L-Leucinamide, glycyl-L-methionyl-L-α-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- |
116786-35-7 | > 95% | 1mg |
$278.00 | 2024-04-20 | |
| A2B Chem LLC | AA16940-5mg |
L-Leucinamide, glycyl-L-methionyl-L-α-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- |
116786-35-7 | > 95% | 5mg |
$433.00 | 2024-04-20 | |
| A2B Chem LLC | AA16940-10mg |
L-Leucinamide, glycyl-L-methionyl-L-α-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- |
116786-35-7 | > 95% | 10mg |
$589.00 | 2024-04-20 |
L-Leucinamide,glycyl-L-methionyl-L-a-aspartyl-L-seryl-L-leucyl-L-alanyl-L-phenylalanyl-L-serylglycylglycyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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